Cas no 21622-01-5 (Ethyl 3-cyclopentene-1-carboxylate)

Ethyl 3-cyclopentene-1-carboxylate structure
21622-01-5 structure
Product name:Ethyl 3-cyclopentene-1-carboxylate
CAS No:21622-01-5
MF:C8H12O2
MW:140.179682731628
MDL:MFCD06410819
CID:51824
PubChem ID:125307272

Ethyl 3-cyclopentene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl cyclopent-3-enecarboxylate
    • Ethyl 3-Cyclopentene-1-carboxylate
    • 1-ACETYL-3-BENZYLIDENE-PIPERAZINE-2,5-DIONE
    • 3-cyclopentene-1-carhoxylic acid ethyl ester
    • 3-Cyclopentenecarboxylic acid ethyl ester
    • ethyl cyclopent-3-ene-1-carboxylate
    • 3-Cyclopentene-1-carboxylic acid ethyl ester
    • ethyl 3-cyclopentenecarboxylate
    • Ethyl 3-cyclopentenecarboxylic acid
    • ethyl cyclopentene-4-carboxylate
    • ghl.PD_Mitscher_leg0.1203
    • PubChem20010
    • Ethyl3-Cyclopentene-1-carboxylate
    • CTLAIKSGNQPPLO-UHFFFAOYSA-N
    • ethyl-3-cyclopentenecarboxylic acid
    • AC-295
    • AS-15778
    • AB24924
    • DTXSID00415675
    • FT-0657802
    • SCHEMBL2586974
    • H11362
    • Ethylcyclopent-3-enecarboxylate
    • AKOS006283241
    • E0831
    • 11-Oxo-6,11-dihydro-dibenzo[b,e]oxepine-2-carboxylicacidmethylester
    • Ethyl-3-cyclopentene-1-carboxylate
    • (+/-)-3-Cyclopentenecarboxylic Acid, Ethyl Ester
    • 21622-01-5
    • SY051243
    • Q-100998
    • MFCD06410819
    • 680-173-2
    • DTXCID70366524
    • Ethyl 3-cyclopentene-1-carboxylate
    • MDL: MFCD06410819
    • Inchi: 1S/C8H12O2/c1-2-10-8(9)7-5-3-4-6-7/h3-4,7H,2,5-6H2,1H3
    • InChI Key: CTLAIKSGNQPPLO-UHFFFAOYSA-N
    • SMILES: O(C([H])([H])C([H])([H])[H])C(C1([H])C([H])([H])C([H])=C([H])C1([H])[H])=O

Computed Properties

  • Exact Mass: 140.08400
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 1.00
  • Boiling Point: 64°C/15mmHg(lit.)
  • Refractive Index: 1.4460 to 1.4500
  • PSA: 26.30000
  • LogP: 1.51570

Ethyl 3-cyclopentene-1-carboxylate Security Information

Ethyl 3-cyclopentene-1-carboxylate Customs Data

  • HS CODE:2916209090
  • Customs Data:

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Ethyl 3-cyclopentene-1-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB331762-25 g
Ethyl 3-cyclopentene-1-carboxylate, 95%; .
21622-01-5 95%
25g
€269.60 2023-05-19
TRC
E926865-50mg
Ethyl 3-Cyclopentene-1-carboxylate
21622-01-5
50mg
$ 65.00 2022-06-05
Ambeed
A221318-5g
Ethyl cyclopent-3-enecarboxylate
21622-01-5 98%
5g
$44.0 2025-02-28
TRC
E926865-10mg
Ethyl 3-Cyclopentene-1-carboxylate
21622-01-5
10mg
$ 50.00 2022-06-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R008602-1g
Ethyl 3-cyclopentene-1-carboxylate
21622-01-5 95%
1g
¥135 2024-05-25
Apollo Scientific
OR912181-1g
3-Cyclopentene-1-carboxylic acid ethyl ester
21622-01-5 98+%
1g
£16.00 2025-03-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E134358-1g
Ethyl 3-cyclopentene-1-carboxylate
21622-01-5 ≥95.0%(GC)
1g
¥175.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
DZ570-5g
Ethyl 3-cyclopentene-1-carboxylate
21622-01-5 97.0%(GC)
5g
¥727.0 2022-05-30
Chemenu
CM202111-100g
Ethyl 3-cyclopentene-1-carboxylate
21622-01-5 95%
100g
$404 2023-03-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
E0831-5G
Ethyl 3-Cyclopentene-1-carboxylate
21622-01-5 >97.0%(GC)
5g
¥115.00 2024-04-17

Ethyl 3-cyclopentene-1-carboxylate Production Method

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(CAS:21622-01-5)Ethyl 3-cyclopentene-1-carboxylate
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Purity:99%
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